4-methyl-N-(1H-pyrrolo[2,3-b]pyridin-1-yl)benzenecarboxamide

• IUPAC Name: 4-methyl-N-pyrrolo[2,3-b]pyridin-1-ylbenzamide
• InChI: InChI=1S/C15H13N3O/c1-11-4-6-13(7-5-11)15(19)17-18-10-8-12-3-2-9-16-14(12)18/h2-10H,1H3,(H,17,19)
• InChI Key: BDQDVBJQBNRFBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NN2C=CC3=C2N=CC=C3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

“4-methyl-N-(1H-pyrrolo[2,3-b]pyridin-1-yl)benzenecarboxamide” is a derivative of 1H-pyrrolo[2,3-b]pyridine. It has been reported that these derivatives have potent activities against FGFR1, 2, and 3. They have been used in the development of potent fibroblast growth factor receptor inhibitors.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves various chemical modifications. For instance, the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity.

Scientific Research Applications

Application in Cancer Therapy

Specific Scientific Field

This compound is being studied in the field of Cancer Therapy , specifically as a potential inhibitor of the Fibroblast Growth Factor Receptor (FGFR).

Comprehensive and Detailed Summary of the Application

Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy. The compound “4-methyl-N-(1H-pyrrolo[2,3-b]pyridin-1-yl)benzenecarboxamide” is a derivative of 1H-pyrrolo[2,3-b]pyridine and has shown potent activities against FGFR1, 2, and 3.

Detailed Description of the Methods of Application or Experimental Procedures

The compound was tested in vitro, where it inhibited breast cancer 4T1 cell proliferation and induced apoptosis. It also significantly inhibited the migration and invasion of 4T1 cells. The compound exhibited potent FGFR inhibitory activity with FGFR1–4 IC50 values of 7, 9, 25 and 712 nM, respectively.

Thorough Summary of the Results or Outcomes Obtained

The compound showed promising results in vitro, inhibiting breast cancer 4T1 cell proliferation and inducing apoptosis. It also significantly inhibited the migration and invasion of 4T1 cells. These results suggest that this compound could be a potential therapeutic agent in the treatment of cancers associated with abnormal FGFR signaling.

Application in Diabetes Treatment

Specific Scientific Field

This compound is being studied in the field of Diabetes Treatment .

Comprehensive and Detailed Summary of the Application

The compound “4-methyl-N-(1H-pyrrolo[2,3-b]pyridin-1-yl)benzenecarboxamide” has shown efficacy in reducing blood glucose levels. Therefore, it may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and ailments in which such a reduction of blood glucose is beneficial.

Detailed Description of the Methods of Application or Experimental Procedures

The compound was tested for its ability to reduce blood glucose levels. However, the specific experimental procedures and technical details were not provided in the source.

Thorough Summary of the Results or Outcomes Obtained

The compound showed promising results in reducing blood glucose levels. These results suggest that this compound could be a potential therapeutic agent in the treatment of diabetes and other related disorders.